Cas no 78056-39-0 (4,5-difluoro-2-nitro-aniline)

4,5-difluoro-2-nitro-aniline Properties

Names and Identifiers

• 4,5-DIFLUORO-2-NITROANILINE
• 3,4-Difluoro-6-nitroaniline
• 4,5-Difluoro-2-nitrophenylamine
• 2-nitro-3,4-difluoroaniline
• 2-nitro-4,5-difluoroaniline
• 4,5-difluoro-2-nitro-aniline
• 4,5-difluoro-2-nitrobenzenamine
• 4,5-difluoro-2-nitro-phenylamine
• Benzenamine, 4,5-difluoro-2-nitro-
• WDMCABATCGQAKK-UHFFFAOYSA-N
• 2-Amino-4,5-difluoronitrobenzene
• NSC402976
• PubChem2121
• 4,5-difluoro2-nitroaniline
• 4,5-difluoro-2nitroaniline
• KSC495K8D
• CL8438
• EN300-27866
• BP-20379
• GS-3399
• MFCD00010876
• CCG-302571
• NS00126256
• FT-0601439
• NSC 402976
• CS-W008348
• AC-3677
• SCHEMBL199359
• DTXSID00228702
• A19758
• CHEMBL4459918
• 78056-39-0
• D3644
• NSC-402976
• Z235347007
• 4,5-Difluoro-2-nitroaniline, 98%
• AKOS001393903
• AM20061125
• DB-006585
• DTXCID10151193
• SY004058
• +Expand

• MDL： MFCD00010876
• InChIKey： WDMCABATCGQAKK-UHFFFAOYSA-N
• Inchi： 1S/C6H4F2N2O2/c7-3-1-5(9)6(10(11)12)2-4(3)8/h1-2H,9H2
• SMILES： FC1=C(C([H])=C(C(=C1[H])[N+](=O)[O-])N([H])[H])F
• BRN： 2723242

Computed Properties

• Exact Mass: 174.02400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 174.024
• Heavy Atom Count: 12
• Complexity: 185
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 71.8
• Molecular Weight: 174.10

Experimental Properties

• LogP: 2.55960
• PSA: 71.84000
• Refractive Index: 1.575
• Boiling Point: 308.1 °C at 760 mmHg
• Melting Point: 106.0 to 110.0 deg-C
• Flash Point: 140.1℃
• Color/Form: Yellow powder.
• Solubility: Not determined.
• Density: 1.554

4,5-difluoro-2-nitro-aniline Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36/37/38
• Hazard Level：6.1(b)
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2811
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• PackingGroup：III
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：10

4,5-difluoro-2-nitro-aniline Customs Data

• HS CODE：2921420090
• Customs Data：

  China Customs Code:

  2921420090

  Overview:

  2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides